Cas no 1421030-68-3 (2-Chloro-N-[(3S)-piperidin-3-yl]pyrimidin-4-amine;hydrochloride)

• Product Name: 2-Chloro-N-[(3S)-piperidin-3-yl]pyrimidin-4-amine;hydrochloride
• CAS No: 1421030-68-3
• MF: C₉H₁₄Cl₂N₄
• MW: 249.1402592659
• CID: 2165874
• Update Time: 2023-08-05

2-Chloro-N-[(3S)-piperidin-3-yl]pyrimidin-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-chloro-n-(piperidin-3-yl)pyrimidin-4-amine hydrochloride
• 2-Chloro-N-[(3S)-piperidin-3-yl]pyrimidin-4-amine;hydrochloride

• Inchi： 1S/C9H13ClN4.ClH/c10-9-12-5-3-8(14-9)13-7-2-1-4-11-6-7;/h3,5,7,11H,1-2,4,6H2,(H,12,13,14);1H/t7-;/m0./s1
• InChI Key： HDQNCUIWQWPUFW-FJXQXJEOSA-N
• SMILES： ClC1=NC=CC(=N1)N[C@@H]1CNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives